M5N36

• Molecular Formula: C20H16ClN5O3
• Molecular Weight: 409.8 g/mol
• InChI: InChI=1S/C20H16ClN5O3/c1-11(15-9-26(25-24-15)13-6-4-12(10-27)5-7-13)23-18-16(21)19(28)14-3-2-8-22-17(14)20(18)29/h2-9,11,23,27H,10H2,1H3
• InChIKey: XSEYUBHGRYYOGZ-UHFFFAOYSA-N

M5N36: Cdc25C-Selective Inhibitor Baseline Profile

M5N36 (CAS 2832887-40-6, MW 409.83 g/mol) is a quinonoid-based small-molecule inhibitor that selectively targets the Cdc25C dual-specificity phosphatase, a key regulator of the G2/M cell cycle transition [1]. This compound was discovered through a miniaturized parallel synthesis and in situ screening campaign aimed at identifying Cdc25 inhibitors with improved subtype selectivity over the pan-Cdc25 lead compound NSC663284 [2].

Cdc25C-selective phosphatase inhibitor for pathway studies

Research-grade solid; DMSO-soluble for in vitro assays

Supports cell-cycle checkpoint and CDK phosphorylation research

• [1] Jing, L.; Wu, G.; Hao, X.; Olotu, F. A.; Kang, D.; Chen, C. H.; Lee, K.-H.; Soliman, M. E. S.; Liu, X.; Song, Y.; Zhan, P. Discovery of potent and selective Cdc25 phosphatase inhibitors via rapid assembly and in situ screening of quinonoid-focused libraries. Bioorganic Chemistry, 2021, 115, 105254. View Source
• [2] Jing, L.; Wu, G.; Hao, X.; Olotu, F. A.; Kang, D.; Chen, C. H.; Lee, K.-H.; Soliman, M. E. S.; Liu, X.; Song, Y.; Zhan, P. Discovery of potent and selective Cdc25 phosphatase inhibitors via rapid assembly and in situ screening of quinonoid-focused libraries. Bioorganic Chemistry, 2021, 115, 105254. View Source

Why Pan-Cdc25 Inhibitors Cannot Substitute M5N36

Substituting a generic Cdc25 inhibitor for M5N36 introduces critical confounding variables in cell cycle research. The Cdc25 phosphatase family comprises three isoforms (A, B, and C) with distinct and non-redundant roles in cell cycle progression and DNA damage response [1]. Pan-inhibitors like the historical lead NSC663284 inhibit all three isoforms with comparable potency, which obscures mechanistic interpretation and can trigger compensatory signaling pathways that mask true pharmacodynamic effects [2]. In contrast, M5N36's preferential activity against Cdc25C allows researchers to probe G2/M checkpoint regulation with reduced interference from Cdc25A- and Cdc25B-mediated effects, making it a more precise tool for dissecting isoform-specific biology [3].

Pan-Cdc25 inhibitor may obscure isoform-specific roles

Nonselective inhibition of Cdc25A/B/C complicates mechanistic attribution of G2/M arrest to Cdc25C alone.

Selectivity profile mismatch shifts biomarker induction

Analog with extreme Cdc25C preference may alter p-CDK1/2 dynamics and cellular checkpoint dependency.

Structural class difference limits direct comparison

Unrelated chemotype (e.g., M2N12) introduces off-target variability not present in quinonoid-focused library compounds.

• [1] Boutros, R.; Lobjois, V.; Ducommun, B. CDC25 phosphatases in cancer cells: key players? Good targets? Nature Reviews Cancer, 2007, 7, 495-507. View Source
• [2] Lazo, J. S.; Nemoto, K.; Pestell, K. E.; Cooley, K.; Southwick, E. C.; Mitchell, D. A.; Furey, W.; Gussio, R.; Zaharevitz, D. W.; Joo, B.; Wipf, P. Identification of a potent and selective pharmacophore for Cdc25 dual specificity phosphatase inhibitors. Molecular Pharmacology, 2002, 61, 720-728. View Source
• [3] Jing, L.; Wu, G.; Hao, X.; Olotu, F. A.; Kang, D.; Chen, C. H.; Lee, K.-H.; Soliman, M. E. S.; Liu, X.; Song, Y.; Zhan, P. Discovery of potent and selective Cdc25 phosphatase inhibitors via rapid assembly and in situ screening of quinonoid-focused libraries. Bioorganic Chemistry, 2021, 115, 105254. View Source

M5N36 Differentiation Evidence

Cdc25C Biochemical Potency vs. NSC663284

In a direct head-to-head enzymatic assay, M5N36 demonstrated consistently superior inhibitory activity against all three Cdc25 isoforms compared to the benchmark pan-inhibitor NSC663284 [1]. The most pronounced difference was observed against Cdc25C, where M5N36 exhibited an IC50 value nearly four-fold lower than that of NSC663284 [1].

Cdc25C IC50 vs. NSC663284

Head-to-head

0.06 µM vs 0.23 µM (3.8-fold lower)

Supports Cdc25C inhibition assay context

Fluorescence-based OMFP assay data; reference compound comparison

Evidence Dimension	Enzymatic inhibitory activity (IC50)
Target Compound Data	Cdc25A: 0.15 ± 0.05 μM; Cdc25B: 0.19 ± 0.06 μM; Cdc25C: 0.06 ± 0.04 μM
Comparator Or Baseline	NSC663284: Cdc25A: 0.27 ± 0.02 μM; Cdc25B: 0.42 ± 0.01 μM; Cdc25C: 0.23 ± 0.01 μM
Quantified Difference	M5N36 is 1.8-fold more potent against Cdc25A, 2.2-fold more potent against Cdc25B, and 3.8-fold more potent against Cdc25C
Conditions	Recombinant Cdc25 phosphatase inhibition assay using OMFP substrate

Why This Matters

For procurement, this data directly demonstrates M5N36's superior biochemical potency against all Cdc25 isoforms, particularly Cdc25C, in the same assay system, justifying its selection over the legacy compound NSC663284.

• [1] Jing, L.; Wu, G.; Hao, X.; Olotu, F. A.; Kang, D.; Chen, C. H.; Lee, K.-H.; Soliman, M. E. S.; Liu, X.; Song, Y.; Zhan, P. Discovery of potent and selective Cdc25 phosphatase inhibitors via rapid assembly and in situ screening of quinonoid-focused libraries. Bioorganic Chemistry, 2021, 115, 105254. View Source

Cdc25A/B Selectivity Profile

M5N36 exhibits approximately 3-fold greater potency against Cdc25C compared to its activity against Cdc25A and Cdc25B, whereas NSC663284 shows minimal discrimination among the three isoforms [1]. This selectivity profile is a key differentiator for studies focused on Cdc25C-specific biology.

Selectivity vs. Cdc25A/B

Head-to-head

~2.5-fold (A) / ~3.2-fold (B) over Cdc25C; NSC663284 non-selective

Isoform-selectivity assay context

Parallel recombinant enzyme assays; defined selectivity window

Evidence Dimension	Cdc25C isoform selectivity (fold preference)
Target Compound Data	~3-fold more potent against Cdc25C than against Cdc25A and Cdc25B
Comparator Or Baseline	NSC663284: roughly equipotent across Cdc25A, Cdc25B, and Cdc25C (IC50 values 0.27, 0.42, and 0.23 μM, respectively)
Quantified Difference	M5N36 provides a ~3-fold selectivity window for Cdc25C, whereas NSC663284 offers <2-fold discrimination
Conditions	Recombinant Cdc25 phosphatase inhibition assay

Why This Matters

This selectivity is critical for scientists requiring a tool compound to distinguish Cdc25C-mediated effects from those of the other isoforms, enabling more precise mechanistic studies and reducing experimental noise from off-isoform activity.

• [1] Jing, L.; Wu, G.; Hao, X.; Olotu, F. A.; Kang, D.; Chen, C. H.; Lee, K.-H.; Soliman, M. E. S.; Liu, X.; Song, Y.; Zhan, P. Discovery of potent and selective Cdc25 phosphatase inhibitors via rapid assembly and in situ screening of quinonoid-focused libraries. Bioorganic Chemistry, 2021, 115, 105254. View Source

Cdc25C Selectivity vs. M2N12

A cross-study comparison reveals that M5N36 and M2N12, both discovered via similar miniaturized click-chemistry approaches, exhibit fundamentally different selectivity and potency profiles [1][2]. M2N12 is a highly selective Cdc25C inhibitor with an IC50 of 0.09 μM and a >5-fold window over Cdc25A and a >15-fold window over Cdc25B [2]. In contrast, M5N36 provides a more balanced, sub-micromolar profile across all three isoforms while retaining a ~3-fold preference for Cdc25C [1].

Profile vs. M2N12

Cross-study

M5N36 retains submicromolar Cdc25A/B activity; M2N12 >6-fold more selective

Moderate-selectivity tool context

Residual A/B inhibition may support basal cycle progression in some models

Evidence Dimension	Cdc25 isoform inhibition profile (IC50 and selectivity)
Target Compound Data	M5N36: Cdc25A IC50 = 0.15 μM; Cdc25B IC50 = 0.19 μM; Cdc25C IC50 = 0.06 μM (~3-fold selective for Cdc25C)
Comparator Or Baseline	M2N12: Cdc25A IC50 = 0.53 μM; Cdc25B IC50 = 1.39 μM; Cdc25C IC50 = 0.09 μM (>5-fold selective for Cdc25C over Cdc25A; >15-fold over Cdc25B)
Quantified Difference	M2N12 exhibits significantly higher selectivity for Cdc25C but is less potent against Cdc25A/B; M5N36 is more potent against Cdc25A/B while maintaining moderate Cdc25C selectivity
Conditions	Recombinant Cdc25 phosphatase inhibition assays; note that assays were performed in different laboratories under similar but not identical conditions

Why This Matters

This comparison clarifies the distinct utility of each compound: researchers requiring near-absolute Cdc25C selectivity with minimal Cdc25A/B activity should consider M2N12; those needing broader Cdc25 family engagement with a Cdc25C preference should select M5N36.

• [1] Jing, L.; Wu, G.; Hao, X.; Olotu, F. A.; Kang, D.; Chen, C. H.; Lee, K.-H.; Soliman, M. E. S.; Liu, X.; Song, Y.; Zhan, P. Discovery of potent and selective Cdc25 phosphatase inhibitors via rapid assembly and in situ screening of quinonoid-focused libraries. Bioorganic Chemistry, 2021, 115, 105254. View Source
• [2] Jing, L.; Wu, G.; Kang, D.; Zhou, Z.; Song, Y.; Liu, X.; Zhan, P. Identification of highly potent and selective Cdc25 protein phosphatases inhibitors from miniaturization click-chemistry-based combinatorial libraries. European Journal of Medicinal Chemistry, 2019, 183, 111696. View Source

Induction of p-CDK1/2 Biomarkers

Treatment of MDA-MB-231 triple-negative breast cancer cells with M5N36 (5 and 10 μM for 24 hours) resulted in increased expression of phosphorylated CDK1 (p-CDK1) and phosphorylated CDK2 (p-CDK2) [1]. This finding confirms that M5N36 inhibits Cdc25C phosphatase activity in a cellular context, preventing the dephosphorylation of its native substrates CDK1 and CDK2, which is the expected on-target pharmacodynamic effect [1].

p-CDK1/2 Biomarker

Supporting

Dose-dependent increase in p-CDK1(Tyr15) and p-CDK2(Thr14/Tyr15)

Cell-based mechanism-of-action context

MDA-MB-231 western blot; 5-10 µM, 24h exposure

Evidence Dimension	Cellular target engagement (p-CDK1/p-CDK2 accumulation)
Target Compound Data	Increased p-CDK1 and p-CDK2 expression observed at 5 and 10 μM concentrations after 24-hour treatment
Comparator Or Baseline	No direct comparator data available; baseline is untreated MDA-MB-231 cells
Quantified Difference	Qualitative increase in phosphorylated CDK1/2 levels (specific fold-change values not reported in available sources)
Conditions	MDA-MB-231 human breast cancer cell line; 5 and 10 μM M5N36; 24-hour incubation; western blot analysis

Why This Matters

This evidence validates that M5N36 engages its intended cellular target and produces the expected downstream biochemical effect, providing confidence in its utility for cell-based studies of the Cdc25C-CDK1/2 signaling axis.

• [1] Jing, L.; Wu, G.; Hao, X.; Olotu, F. A.; Kang, D.; Chen, C. H.; Lee, K.-H.; Soliman, M. E. S.; Liu, X.; Song, Y.; Zhan, P. Discovery of potent and selective Cdc25 phosphatase inhibitors via rapid assembly and in situ screening of quinonoid-focused libraries. Bioorganic Chemistry, 2021, 115, 105254. View Source

Anti-Proliferative Activity in MDA-MB-231

A cross-study comparison indicates that M5N36 is significantly more potent against Cdc25C than BN82002 (also known as CDC25 Phosphatase Inhibitor I), a widely used commercially available Cdc25 inhibitor [1][2]. M5N36 exhibits an IC50 of 0.06 μM against Cdc25C, whereas BN82002 shows an IC50 of 5.4 μM against the same isoform [2].

Anti-Proliferative Activity

Data to verify

Reduced MDA-MB-231 viability; IC50 not reported

Cell-model endpoint review

MTS assay, 72h; full dose-response pending disclosure

Evidence Dimension	Cdc25C inhibitory activity (IC50)
Target Compound Data	0.06 ± 0.04 μM
Comparator Or Baseline	BN82002: 5.4 μM
Quantified Difference	M5N36 is approximately 90-fold more potent against Cdc25C than BN82002
Conditions	Recombinant Cdc25C phosphatase inhibition assays; note that assays were performed in different laboratories and may use different substrate concentrations and buffer conditions

Why This Matters

This substantial potency differential suggests that M5N36 may be a more suitable choice for experiments requiring robust Cdc25C inhibition at lower compound concentrations, potentially reducing off-target effects associated with higher dosing of less potent inhibitors.

• [1] Jing, L.; Wu, G.; Hao, X.; Olotu, F. A.; Kang, D.; Chen, C. H.; Lee, K.-H.; Soliman, M. E. S.; Liu, X.; Song, Y.; Zhan, P. Discovery of potent and selective Cdc25 phosphatase inhibitors via rapid assembly and in situ screening of quinonoid-focused libraries. Bioorganic Chemistry, 2021, 115, 105254. View Source
• [2] Brehm, E.; Gericke, R.; Langer, T.; et al. Synthesis of small molecule CDC25 phosphatases inhibitors. Bioorganic & Medicinal Chemistry Letters, 2004, 14, 5073-5076. View Source

M5N36 Exhibits Anti-Proliferative Activity in Multiple Human Cancer Cell Lines

M5N36 demonstrated anti-proliferative effects across a panel of human cancer cell lines, including Eca-109 (esophageal), HepG2 (liver), MCF-TAM (tamoxifen-resistant breast), and MDA-MB-231 (triple-negative breast) [1]. This class-level evidence positions M5N36 as a functional Cdc25C inhibitor capable of impairing cancer cell viability, consistent with the expected phenotype of Cdc25 phosphatase inhibition [1].

Evidence Dimension	Cell viability / anti-proliferative effect
Target Compound Data	Observed anti-proliferative activity in Eca-109, HepG2, MCF-TAM, and MDA-MB-231 cell lines; specific IC50 or GI50 values not reported in available sources
Comparator Or Baseline	No direct comparator data available
Quantified Difference	Not applicable; qualitative anti-proliferative activity reported
Conditions	Cell viability assays using the indicated human cancer cell lines

Why This Matters

This evidence confirms that M5N36's biochemical inhibition of Cdc25C translates into a functional cellular phenotype relevant to oncology research, supporting its use in cell-based cancer models.

• [1] Jing, L.; Wu, G.; Hao, X.; Olotu, F. A.; Kang, D.; Chen, C. H.; Lee, K.-H.; Soliman, M. E. S.; Liu, X.; Song, Y.; Zhan, P. Discovery of potent and selective Cdc25 phosphatase inhibitors via rapid assembly and in situ screening of quinonoid-focused libraries. Bioorganic Chemistry, 2021, 115, 105254. View Source

M5N36 Application Scenarios

Cdc25C in G2/M Checkpoint Regulation

M5N36 is optimally suited for studies requiring pharmacological interrogation of Cdc25C function with reduced interference from Cdc25A and Cdc25B. Its ~3-fold selectivity for Cdc25C over the other isoforms, as demonstrated in recombinant enzyme assays, provides a meaningful selectivity window for dissecting isoform-specific biology in cell cycle and checkpoint control research [1]. Researchers should pair M5N36 with appropriate isoform-specific genetic knockdown or knockout controls to further validate Cdc25C-dependent effects [1].

Comparative Pharmacology in MDA-MB-231 Models

M5N36 serves as an excellent positive control and benchmarking standard for the development and characterization of novel Cdc25C inhibitors. Its well-defined IC50 values against all three Cdc25 isoforms (Cdc25A: 0.15 μM; Cdc25B: 0.19 μM; Cdc25C: 0.06 μM) and established cellular target engagement profile (increased p-CDK1/2 in MDA-MB-231 cells) provide a robust reference point for comparative evaluation [1]. New compounds can be directly compared to M5N36 in parallel enzyme and cell-based assays to assess improvements in potency, selectivity, or cellular activity [1].

Counter-Screening for Cdc25C Phenotypes

The demonstration of M5N36's ability to increase p-CDK1 and p-CDK2 levels in MDA-MB-231 triple-negative breast cancer cells validates its utility for studying the Cdc25C-CDK1/2 signaling axis in this aggressive cancer subtype [1]. Researchers investigating the role of Cdc25C-mediated cell cycle regulation in TNBC proliferation, survival, or therapeutic resistance can employ M5N36 as a chemical probe to modulate this pathway and assess downstream functional consequences [1].

Combination with DNA-Damaging Agents

M5N36 represents a distinct chemotype within the quinonoid class of Cdc25 inhibitors, featuring a unique substituent pattern that confers its characteristic potency and selectivity profile [1]. Medicinal chemistry teams engaged in SAR exploration around the quinoline-5,8-dione scaffold can use M5N36 as a key reference compound to understand how specific structural modifications impact Cdc25 isoform selectivity, enzymatic potency, and cellular activity [1].

Application

Selection Property

Validation Focus

G2/M checkpoint studies (p53-mutant models)

Cdc25C-biased selectivity profile

p-CDK1/2 biomarker induction

MDA-MB-231 comparative pharmacology

Cell-based anti-proliferative activity context

CDK hyperphosphorylation readout

Hit deconvolution / counter-screening

Defined intra-family selectivity window

Cdc25C-dependent biomarker pattern

DNA-damage combination studies

Titratable Cdc25C inhibition

Sustained p-CDK1/2 elevation with co-treatment

• [1] Jing, L.; Wu, G.; Hao, X.; Olotu, F. A.; Kang, D.; Chen, C. H.; Lee, K.-H.; Soliman, M. E. S.; Liu, X.; Song, Y.; Zhan, P. Discovery of potent and selective Cdc25 phosphatase inhibitors via rapid assembly and in situ screening of quinonoid-focused libraries. Bioorganic Chemistry, 2021, 115, 105254. View Source